Cas no 192642-94-7 ((4-Bromopyridin-2-yl)methyl acetate)

• Product Name: (4-Bromopyridin-2-yl)methyl acetate
• CAS No: 192642-94-7
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 98158
• PubChem ID: 45789873
• Update Time: 2025-04-18

(4-Bromopyridin-2-yl)methyl acetate Chemical and Physical Properties

Names and Identifiers

• (4-Bromopyridin-2-yl)methyl acetate
• 2-Pyridinemethanol,4-bromo-, 2-acetate
• acetic acid 4-bromopyridin-2-ylmethyl ester
• AKOS015909967
• DTXSID20672081
• 192642-94-7
• (4-Bromopyridin-2-yl)methylacetate
• AB65591
• NAODUHQACVSGGR-UHFFFAOYSA-N
• SCHEMBL1477890
• FT-0645594
• DB-065791

• Inchi： 1S/C8H8BrNO2/c1-6(11)12-5-8-4-7(9)2-3-10-8/h2-4H,5H2,1H3
• InChI Key： NAODUHQACVSGGR-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1)COC(C)=O

Computed Properties

• Exact Mass: 228.97400
• Monoisotopic Mass: 228.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.517
• Boiling Point: 275.5°C at 760 mmHg
• Flash Point: 120.4°C
• Refractive Index: 1.545
• PSA: 39.19000
• LogP: 1.90720